Cas no 887211-33-8 (2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-N-2-(morpholin-4-yl)ethyl-2-oxoacetamide)

2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-N-2-(morpholin-4-yl)ethyl-2-oxoacetamide structure
887211-33-8 structure
Product Name:2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-N-2-(morpholin-4-yl)ethyl-2-oxoacetamide
CAS No:887211-33-8
MF:C24H32N4O4
MW:440.535285949707
CID:5510655
Update Time:2025-07-17

2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-N-2-(morpholin-4-yl)ethyl-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-[1-[2-(azepan-1-yl)-2-oxoethyl]indol-3-yl]-N-(2-morpholin-4-ylethyl)-2-oxoacetamide
    • 1H-Indole-3-acetamide, 1-[2-(hexahydro-1H-azepin-1-yl)-2-oxoethyl]-N-[2-(4-morpholinyl)ethyl]-α-oxo-
    • 2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-N-2-(morpholin-4-yl)ethyl-2-oxoacetamide
    • Inchi: 1S/C24H32N4O4/c29-22(27-10-5-1-2-6-11-27)18-28-17-20(19-7-3-4-8-21(19)28)23(30)24(31)25-9-12-26-13-15-32-16-14-26/h3-4,7-8,17H,1-2,5-6,9-16,18H2,(H,25,31)
    • InChI Key: OKGSGAGIYYOXKL-UHFFFAOYSA-N
    • SMILES: C(NCCN1CCOCC1)(=O)C(C1C2=C(N(CC(N3CCCCCC3)=O)C=1)C=CC=C2)=O

Experimental Properties

  • Density: 1.29±0.1 g/cm3(Predicted)
  • pka: 11.71±0.46(Predicted)

2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-N-2-(morpholin-4-yl)ethyl-2-oxoacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2001-0877-2μmol
2-{1-[2-(azepan-1-yl)-2-oxoethyl]-1H-indol-3-yl}-N-[2-(morpholin-4-yl)ethyl]-2-oxoacetamide
887211-33-8 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F2001-0877-5μmol
2-{1-[2-(azepan-1-yl)-2-oxoethyl]-1H-indol-3-yl}-N-[2-(morpholin-4-yl)ethyl]-2-oxoacetamide
887211-33-8 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F2001-0877-10μmol
2-{1-[2-(azepan-1-yl)-2-oxoethyl]-1H-indol-3-yl}-N-[2-(morpholin-4-yl)ethyl]-2-oxoacetamide
887211-33-8 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F2001-0877-20μmol
2-{1-[2-(azepan-1-yl)-2-oxoethyl]-1H-indol-3-yl}-N-[2-(morpholin-4-yl)ethyl]-2-oxoacetamide
887211-33-8 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F2001-0877-1mg
2-{1-[2-(azepan-1-yl)-2-oxoethyl]-1H-indol-3-yl}-N-[2-(morpholin-4-yl)ethyl]-2-oxoacetamide
887211-33-8 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F2001-0877-2mg
2-{1-[2-(azepan-1-yl)-2-oxoethyl]-1H-indol-3-yl}-N-[2-(morpholin-4-yl)ethyl]-2-oxoacetamide
887211-33-8 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F2001-0877-3mg
2-{1-[2-(azepan-1-yl)-2-oxoethyl]-1H-indol-3-yl}-N-[2-(morpholin-4-yl)ethyl]-2-oxoacetamide
887211-33-8 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F2001-0877-4mg
2-{1-[2-(azepan-1-yl)-2-oxoethyl]-1H-indol-3-yl}-N-[2-(morpholin-4-yl)ethyl]-2-oxoacetamide
887211-33-8 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F2001-0877-5mg
2-{1-[2-(azepan-1-yl)-2-oxoethyl]-1H-indol-3-yl}-N-[2-(morpholin-4-yl)ethyl]-2-oxoacetamide
887211-33-8 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F2001-0877-10mg
2-{1-[2-(azepan-1-yl)-2-oxoethyl]-1H-indol-3-yl}-N-[2-(morpholin-4-yl)ethyl]-2-oxoacetamide
887211-33-8 90%+
10mg
$79.0 2023-05-17

Additional information on 2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-N-2-(morpholin-4-yl)ethyl-2-oxoacetamide

Recent Advances in the Study of 2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-N-2-(morpholin-4-yl)ethyl-2-oxoacetamide (CAS: 887211-33-8)

The compound 2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-N-2-(morpholin-4-yl)ethyl-2-oxoacetamide (CAS: 887211-33-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique indole and morpholine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, paving the way for its potential use in drug development.

One of the key areas of research has been the synthesis and optimization of 2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-N-2-(morpholin-4-yl)ethyl-2-oxoacetamide. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improved the yield and purity of the compound. The researchers employed a multi-step process involving the condensation of indole derivatives with azepane and morpholine-based reagents, followed by purification using high-performance liquid chromatography (HPLC). This advancement has facilitated further pharmacological evaluations and structure-activity relationship (SAR) studies.

Pharmacological investigations have revealed that this compound exhibits potent inhibitory activity against specific kinases involved in inflammatory pathways. In vitro assays demonstrated significant suppression of pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. Moreover, molecular docking studies have provided insights into its binding interactions with target proteins, highlighting the critical role of the morpholine and indole groups in stabilizing the enzyme-inhibitor complex. These findings were corroborated by X-ray crystallography data, which elucidated the precise binding mode of the compound within the active site of the kinase.

In addition to its anti-inflammatory properties, recent preclinical studies have explored the compound's efficacy in oncology. A 2024 study in Cancer Research reported that 2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-N-2-(morpholin-4-yl)ethyl-2-oxoacetamide exhibited selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated kinase signaling pathways. The compound's ability to induce apoptosis and inhibit cell proliferation was attributed to its dual mechanism of action, involving both kinase inhibition and modulation of downstream signaling cascades. These results have sparked interest in its potential as a targeted therapy for kinase-driven malignancies.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and in vivo studies. Recent efforts have focused on derivatization strategies to enhance its pharmacokinetic profile while retaining its pharmacological activity. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters explored the introduction of fluorine atoms into the indole ring, which improved the compound's metabolic stability and blood-brain barrier penetration.

In conclusion, 2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-N-2-(morpholin-4-yl)ethyl-2-oxoacetamide (CAS: 887211-33-8) represents a promising scaffold for the development of novel therapeutics targeting inflammatory and oncogenic pathways. Continued research into its synthesis, mechanism of action, and pharmacological optimization will be crucial for translating these findings into clinical applications. The compound's unique structural features and multifaceted biological activities underscore its potential as a valuable tool in chemical biology and drug discovery.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd